Zafirlukast Impurity F
Description
Zafirlukast Impurity F is a compound related to Zafirlukast, a medication used in the treatment of pulmonary disorders such as asthma . The chemical name of this compound is N- [3- [ [2-Methoxy-4- [ [ [3- [ [2-methoxy-4- [ [ [ (2-methylphenyl)sulfonyl]amino]carbonyl] phenyl]methyl]-1-methyl-1H-indol-5-yl]amino]carbonyl]phenyl]methyl]-1-methyl-1H-indol-5-yl]carbamic acid cyclopentyl ester .
Synthesis Analysis
During the process development of Zafirlukast, several impurities were observed, including this compound . These impurities were isolated from crude samples of Zafirlukast using gradient reverse phase preparative high-performance liquid chromatography (HPLC) and were subsequently synthesized .Molecular Structure Analysis
The molecular formula of this compound is C49H49N5O8S, and its molecular weight is 868.007 .Mechanism of Action
While the specific mechanism of action of Zafirlukast Impurity F is not detailed in the available resources, Zafirlukast, the parent compound, is known to be a selective and competitive receptor antagonist of leukotriene D4 and E4 (LTD4 and LTE4), components of slow-reacting substance of anaphylaxis (SRSA) . It blocks the action of the cysteinyl leukotrienes on the CysLT1 receptors, thus reducing constriction of the airways, build-up of mucus in the lungs, and inflammation of the breathing passages .
Properties
CAS No. |
1160235-28-8 |
|---|---|
Molecular Formula |
C₄₉H₄₉N₅O₈S |
Molecular Weight |
868.01 |
Synonyms |
N-[3-[[2-Methoxy-4-[[[3-[[2-methoxy-4-[[[(2-methylphenyl)sulfonyl]amino]carbonyl]phenyl]methyl]-1-methyl-1H-indol-5-yl]amino]carbonyl]phenyl]methyl]-1-methyl-1H-indol-5-yl]carbamic Acid Cyclopentyl Ester |
Origin of Product |
United States |
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